Cas no 2137600-13-4 (1-(2,2-difluoropropyl)piperazine dihydrochloride)

• Product Name: 1-(2,2-difluoropropyl)piperazine dihydrochloride
• CAS No: 2137600-13-4
• MF: C₇H₁₅ClF₂N₂
• MW: 200.657207727432
• CID: 4639920
• Update Time: 2025-05-26

1-(2,2-difluoropropyl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoropropyl)piperazine dihydrochloride

• Inchi： 1S/C7H14F2N2.ClH/c1-7(8,9)6-11-4-2-10-3-5-11;/h10H,2-6H2,1H3;1H
• InChI Key： HRYNFPJRBPTQKG-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)C(F)(F)C.Cl

Additional information on 1-(2,2-difluoropropyl)piperazine dihydrochloride

1-(2,2-Difluoropropyl)Piperazine Dihydrochloride: A Comprehensive Overview

1-(2,2-Difluoropropyl)Piperazine Dihydrochloride, with the CAS number 2137600-13-4, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their potential applications in drug development. The presence of the 2,2-difluoropropyl group introduces unique electronic and steric properties to the molecule, making it a promising candidate for various therapeutic interventions.

The structure of 1-(2,2-Difluoropropyl)Piperazine Dihydrochloride consists of a piperazine ring, a six-membered saturated ring with two nitrogen atoms at positions 1 and 4. The substitution at position 1 with a 2,2-difluoropropyl group adds complexity to the molecule's stereochemistry and pharmacokinetic profile. This substitution pattern is critical in determining the compound's bioavailability, metabolic stability, and interaction with biological targets.

Recent studies have highlighted the potential of 1-(2,2-Difluoropropyl)Piperazine Dihydrochloride in modulating central nervous system (CNS) activity. Preclinical research has demonstrated its ability to influence neurotransmitter systems, particularly dopamine and serotonin pathways. These findings suggest that the compound could be a valuable tool in the development of treatments for conditions such as depression, anxiety, and neurodegenerative diseases.

In terms of synthesis, 1-(2,2-Difluoropropyl)Piperazine Dihydrochloride is typically prepared through a multi-step process involving nucleophilic substitution reactions. The use of fluorinated alkyl groups in organic synthesis has become increasingly popular due to their ability to enhance drug-like properties such as lipophilicity and metabolic stability. The dihydrochloride salt form ensures optimal solubility and stability for pharmacological testing.

The pharmacokinetic profile of 1-(2,2-Difluoropropyl)Piperazine Dihydrochloride has been evaluated in preclinical models, revealing favorable absorption and distribution characteristics. These properties are essential for ensuring that the compound reaches its intended biological targets effectively. Additionally, early toxicological studies have indicated a favorable safety profile, which is a critical factor in advancing compounds to clinical trials.

The application of computational chemistry tools has further enhanced our understanding of 1-(2,2-Difluoropropyl)Piperazine Dihydrochloride's interactions with biological systems. Molecular docking studies have provided insights into its binding affinities with various receptor systems, guiding further optimization efforts. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate the development process.

In conclusion, 1-(2,2-Difluoropropyl)Piperazine Dihydrochloride, CAS number 2137600-13-4, represents a promising lead compound in pharmaceutical research. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for therapeutic development across multiple disease areas. As research continues to unfold, this compound holds the potential to contribute significantly to the advancement of novel treatments for CNS disorders and beyond.